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Compound of Interest

Compound Name:
methyl N-(4-

chlorophenyl)carbamate

Cat. No.: B102794 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Abstract: This technical guide addresses the solubility of methyl N-(4-
chlorophenyl)carbamate in methanol. Despite a comprehensive search of scientific literature

and chemical databases, specific quantitative solubility data for this compound in methanol is

not publicly available. This guide, therefore, provides a detailed framework for the experimental

determination and presentation of such data. It includes standardized experimental protocols, a

template for data presentation, and logical workflow diagrams to assist researchers in

generating and interpreting solubility information for this compound.

Introduction
Methyl N-(4-chlorophenyl)carbamate is a chemical compound of interest in various fields,

including agriculture and pharmaceutical research.[1][2] Understanding its solubility in common

organic solvents like methanol is crucial for a range of applications, including synthesis,

formulation, and analytical method development.[3] Methanol is frequently used as a solvent in

the analysis of N-methylcarbamates by High-Performance Liquid Chromatography (HPLC).[3]

This document serves as a practical guide for determining the solubility of methyl N-(4-
chlorophenyl)carbamate in methanol. In the absence of published quantitative data, the

following sections outline the necessary experimental procedures and data representation

formats.
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Physicochemical Properties of Methyl N-(4-
chlorophenyl)carbamate
A summary of the key physicochemical properties of methyl N-(4-chlorophenyl)carbamate is

presented in Table 1.

Property Value Source

CAS Number 940-36-3 [1]

Molecular Formula C₈H₈ClNO₂ [2]

Molecular Weight 185.61 g/mol [1][2]

Physical Form Solid

Solubility Data in Methanol
As of the date of this guide, specific quantitative solubility data for methyl N-(4-
chlorophenyl)carbamate in methanol (e.g., in g/L or mol/L at specified temperatures) has not

been found in publicly accessible scientific literature or chemical databases. The following

sections provide a generalized protocol for the experimental determination of this data.

Experimental Protocol for Solubility Determination
The following is a standard protocol for determining the solubility of a solid compound in a

solvent, which can be adapted for methyl N-(4-chlorophenyl)carbamate in methanol.

4.1. Materials and Equipment

Methyl N-(4-chlorophenyl)carbamate (analytical standard)

Methanol (HPLC grade or equivalent)

Analytical balance

Thermostatically controlled shaker or water bath

Centrifuge
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Volumetric flasks

Pipettes

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatograph (HPLC) with UV detector or other suitable

analytical instrument

Scintillation vials or other suitable containers with secure caps

4.2. Experimental Procedure

Preparation of Saturated Solutions:

Add an excess amount of methyl N-(4-chlorophenyl)carbamate to a series of vials

containing a known volume of methanol.

Securely cap the vials to prevent solvent evaporation.

Place the vials in a thermostatically controlled shaker or water bath set to the desired

temperature.

Allow the mixtures to equilibrate for a sufficient period (e.g., 24-48 hours) with constant

agitation to ensure saturation.

Sample Collection and Preparation:

After equilibration, allow the suspensions to settle.

Carefully withdraw a known volume of the supernatant using a pipette, avoiding any

undissolved solid.

Filter the collected supernatant through a syringe filter to remove any remaining solid

particles.

Dilute the filtered solution with a known volume of methanol to bring the concentration

within the calibration range of the analytical method.
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Quantitative Analysis:

Prepare a series of calibration standards of methyl N-(4-chlorophenyl)carbamate in

methanol of known concentrations.

Analyze the calibration standards and the diluted sample solutions using a validated

analytical method, such as HPLC-UV.

Construct a calibration curve by plotting the analytical signal (e.g., peak area) against the

concentration of the standards.

Determine the concentration of methyl N-(4-chlorophenyl)carbamate in the diluted

sample solutions from the calibration curve.

Calculation of Solubility:

Calculate the concentration of the saturated solution by taking into account the dilution

factor.

Express the solubility in appropriate units, such as g/L or mol/L.

4.3. Data Presentation

The experimentally determined solubility data should be presented in a clear and organized

manner, as shown in the template in Table 2.

Temperature (°C) Solubility (g/L) Solubility (mol/L) Method of Analysis

e.g., 20 e.g., HPLC-UV

e.g., 25 e.g., HPLC-UV

e.g., 30 e.g., HPLC-UV

Visualizations
5.1. Experimental Workflow for Solubility Determination
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The following diagram illustrates the general workflow for the experimental determination of

solubility.

Preparation of Saturated Solution
(Excess Solute in Methanol)

Equilibration
(Thermostatic Shaker)

Phase Separation
(Centrifugation/Settling)

Sample Collection & Filtration
(Supernatant)

Dilution

Quantitative Analysis
(e.g., HPLC)

Data Calculation & Reporting

Click to download full resolution via product page

Caption: Workflow for solubility determination.

5.2. Factors Influencing Solubility
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The solubility of a compound is influenced by several interrelated factors. The diagram below

illustrates these relationships.

Solubility

Solute Properties
(e.g., Polarity, Size)

Solvent Properties
(e.g., Polarity)

Temperature

Pressure
(for gases)

Click to download full resolution via product page

Caption: Key factors affecting solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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